Cas no 75479-87-7 (3,4-Dichloro-3'-methylsulfanyl-biphenyl)

• Product Name: 3,4-Dichloro-3'-methylsulfanyl-biphenyl
• CAS No: 75479-87-7
• MF: C₁₃H₁₀Cl₂S
• MW: 269.189500331879
• CID: 4996367
• Update Time: 2025-10-28

3,4-Dichloro-3'-methylsulfanyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-3'-methylsulfanyl-biphenyl

• Inchi： 1S/C13H10Cl2S/c1-16-11-4-2-3-9(7-11)10-5-6-12(14)13(15)8-10/h2-8H,1H3
• InChI Key： NQFXKDHCXYBPOC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=C(C=1)SC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• XLogP3: 5.8
• Topological Polar Surface Area: 25.3

Additional information on 3,4-Dichloro-3'-methylsulfanyl-biphenyl

Introduction to 3,4-Dichloro-3'-methylsulfanyl-biphenyl (CAS No. 75479-87-7) in Modern Chemical Research

3,4-Dichloro-3'-methylsulfanyl-biphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 75479-87-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative, characterized by its chloro and methylsulfanyl substituents, exhibits unique structural and electronic properties that make it a valuable intermediate in the synthesis of various functional materials. The compound's molecular structure, featuring a rigid aromatic core with electron-withdrawing chloro groups and a methylsulfanyl group at the para position of one of the phenyl rings, contributes to its versatility in chemical reactions and applications.

The significance of 3,4-Dichloro-3'-methylsulfanyl-biphenyl lies in its potential as a building block for more complex molecules. In recent years, researchers have been exploring its utility in the development of novel pharmaceutical agents, particularly those targeting neurological disorders and inflammatory conditions. The presence of both chloro and methylsulfanyl groups provides multiple sites for functionalization, enabling chemists to tailor the compound's properties for specific applications. For instance, the electron-withdrawing nature of the chloro groups can enhance the reactivity of adjacent positions, while the methylsulfanyl group can introduce steric hindrance or participate in hydrogen bonding interactions.

One of the most promising areas of research involving 3,4-Dichloro-3'-methylsulfanyl-biphenyl is its role as a precursor in the synthesis of bioactive molecules. Studies have demonstrated its effectiveness in generating biphenyl-based scaffolds that mimic natural products with known pharmacological activities. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in treating cancers and other diseases involving aberrant signaling pathways. The ability to modify both aromatic rings independently allows for fine-tuning of binding affinities and selectivity, making this compound a attractive candidate for drug discovery programs.

Furthermore, the electronic properties of 3,4-Dichloro-3'-methylsulfanyl-biphenyl make it relevant in materials science applications. The compound's conjugated system and substituent effects can influence its optical and electronic characteristics, making it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored its incorporation into π-conjugated polymers to improve charge transport properties, which are essential for efficient solar cells and flexible electronics. The dual functionality provided by the chloro and methylsulfanyl groups allows for further chemical modifications to optimize performance in these applications.

The synthesis of 3,4-Dichloro-3'-methylsulfanyl-biphenyl typically involves multi-step organic reactions starting from commercially available biphenyl derivatives. Common synthetic routes include chlorination followed by methylation or sulfanylation at specific positions on the aromatic ring. Advanced techniques such as cross-coupling reactions have also been employed to introduce additional functional groups with high precision. The optimization of these synthetic pathways is crucial for achieving high yields and purity, which are essential for subsequent applications in pharmaceutical or material science research.

In conclusion, 3,4-Dichloro-3'-methylsulfanyl-biphenyl (CAS No. 75479-87-7) represents a versatile intermediate with broad applicability across multiple scientific disciplines. Its unique structural features enable diverse chemical modifications, making it a valuable asset in drug discovery and materials engineering. As research continues to uncover new methodologies for functionalizing this compound, its role in developing innovative solutions for health and technology is expected to grow further. The ongoing exploration of its derivatives underscores the importance of understanding fundamental chemical principles in advancing modern science.